Cas no 426818-02-2 (1-Pyrrolidineacetonitrile,2,2-dimethyl-5-oxo-(9CI))

• Product Name: 1-Pyrrolidineacetonitrile,2,2-dimethyl-5-oxo-(9CI)
• CAS No: 426818-02-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1018096
• PubChem ID: 20794216
• Update Time: 2025-04-20

1-Pyrrolidineacetonitrile,2,2-dimethyl-5-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetonitrile,2,2-dimethyl-5-oxo-(9CI)
• 426818-02-2
• 1-PYRROLIDINEACETONITRILE, 2,2-DIMETHYL-5-OXO-
• DB-280326
• 2-(2,2-dimethyl-5-oxopyrrolidin-1-yl)acetonitrile

• Inchi： 1S/C8H12N2O/c1-8(2)4-3-7(11)10(8)6-5-9/h3-4,6H2,1-2H3
• InChI Key： XYBXXPONHIQCJN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)N1CC#N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines